Cas no 10336-15-9 (2,1,3-Benzoxadiazole, 5-methoxy-, monooxide)

2,1,3-Benzoxadiazole, 5-methoxy-, monooxide structure
10336-15-9 structure
Product Name:2,1,3-Benzoxadiazole, 5-methoxy-, monooxide
CAS No:10336-15-9
MF:C7H6N2O3
MW:166.13414
CID:1137154

2,1,3-Benzoxadiazole, 5-methoxy-, monooxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole, 5-methoxy-, monooxide

Computed Properties

  • Exact Mass: 166.03788
  • Monoisotopic Mass: 166.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7A^2

Experimental Properties

  • Density: 1.46
  • Melting Point: 115-118℃
  • Boiling Point: 291.2°Cat760mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.628
  • PSA: 62.2
  • LogP: 1.26490
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